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Compound of Interest

Compound Name: Triethanolamine phosphate

Cat. No.: B158850 Get Quote

In-Depth Technical Guide: Triethanolamine
Phosphate
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the core physicochemical properties of triethanolamine
phosphate, specifically its molecular formula and weight.

Physicochemical Data
The fundamental quantitative data for triethanolamine phosphate is summarized below. This

compound is formed from the acid-base reaction of triethanolamine and phosphoric acid.

Parameter Value Citations

Molecular Formula C₆H₁₈NO₇P [1][2][3][4]

Alternate Representation C₆H₁₅NO₃·H₃PO₄

Molecular Weight 247.18 g/mol [1][2][3][4][5][6]

CAS Number 10017-56-8 [1][2][5]

Methodologies and Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b158850?utm_src=pdf-interest
https://www.benchchem.com/product/b158850?utm_src=pdf-body
https://www.benchchem.com/product/b158850?utm_src=pdf-body
https://www.benchchem.com/product/b158850?utm_src=pdf-body
https://www.benchchem.com/product/b158850
https://www.lookchem.com/ProductWholeProperty_LCPL592763.htm
https://pubchem.ncbi.nlm.nih.gov/compound/10017-56-8
https://www.smolecule.com/products/s588742
https://www.benchchem.com/product/b158850
https://www.lookchem.com/ProductWholeProperty_LCPL592763.htm
https://pubchem.ncbi.nlm.nih.gov/compound/10017-56-8
https://www.smolecule.com/products/s588742
https://cymitquimica.com/cas/10017-56-8/
https://www.guidechem.com/encyclopedia/triethanolamine-phosphate-dic406921.html
https://www.benchchem.com/product/b158850
https://www.lookchem.com/ProductWholeProperty_LCPL592763.htm
https://cymitquimica.com/cas/10017-56-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The determination of a compound's molecular formula and weight is fundamental to chemistry

and is typically not presented in the format of an experimental protocol or signaling pathway

within a technical guide of this nature.

Experimental Protocols: The molecular formula is determined by the elemental composition

of the molecule. The molecular weight is calculated by summing the atomic weights of the

constituent atoms based on this formula. As this is a fundamental calculation rather than a

procedural experiment, a detailed experimental protocol is not applicable.

Diagrams and Pathways: The request for diagrams using Graphviz for signaling pathways or

experimental workflows is not applicable to the query for a chemical's molecular weight and

formula. Such diagrams are suited for illustrating complex processes, biological interactions,

or procedural flows, none of which are involved in defining the basic chemical properties of a

compound like triethanolamine phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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